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Compound of Interest

Compound Name: 4-Nitrophenyl Phosphate

Cat. No.: B351711 Get Quote

For researchers, scientists, and professionals in drug development, 4-Nitrophenyl Phosphate
(pNPP) disodium salt hexahydrate is a crucial reagent. This guide provides a comprehensive

overview of its properties, applications, and the experimental protocols for its use, particularly

as a chromogenic substrate in enzyme-linked immunosorbent assays (ELISA).

Core Properties and Specifications
4-Nitrophenyl Phosphate disodium salt hexahydrate is a synthetic, organic compound widely

utilized in biochemical assays.[1] Its primary application is as a substrate for various

phosphatases, including alkaline and acid phosphatases.[2][3] The enzymatic hydrolysis of

pNPP yields p-nitrophenol, a yellow-colored soluble end product, which can be quantified

spectrophotometrically at 405 nm.[4][5]

A summary of its key quantitative properties is presented in the table below.
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Property Value Citations

Molecular Formula C₆H₄NNa₂O₆P · 6H₂O [1][2][6][7]

Molecular Weight 371.14 g/mol [1][8][9][10]

CAS Number 333338-18-4 [1][6][7]

Appearance
White to pale yellow crystalline

powder
[3][7][11]

Solubility in Water 100 mg/mL [1][4]

Melting Point >300 °C [3][12]

Storage Temperature -20°C, protect from light [1][2][4]

Assay Purity ≥97% to ≥99% [1][4][10][13]

Absorbance Maximum (ε max)
≥9600 cm⁻¹ M⁻¹ at 311 nm in

0.4 M Na₂CO₃
[10][14]

Experimental Protocols: Alkaline Phosphatase
Assay
A common application for pNPP is in ELISA procedures to detect the activity of alkaline

phosphatase (AP), which is often conjugated to a secondary antibody. The following is a

detailed methodology for a typical AP-based ELISA.

Materials:

4-Nitrophenyl Phosphate disodium salt hexahydrate

Diethanolamine or Glycine buffer

Magnesium Chloride (MgCl₂)

Zinc Chloride (ZnCl₂) (for Glycine buffer)

Sodium Hydroxide (NaOH) solution (3 N or 2 N) for stopping the reaction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/n4645
https://www.goldbio.com/products/4-nitrophenyl-phosphate-disodium-salt-hexahydrate
https://www.lobachemie.com/lab-chemical-msds/MSDS-4NITROPHENYL-PHOSPHATE-DISODIUM-SALT-CASNO-4264-83-05025-EN.aspx
https://www.gbiosciences.com/Bioassays/Enzyme-Substrates/4-Nitrophenyl-phosphate-disodium-salt-hexahydrate
https://www.sigmaaldrich.com/US/en/product/sigma/n4645
https://www.mpbio.com/nz/p-nitrophenyl-phosphate-disodium-salt-hexahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/24802402
https://www.sigmaaldrich.com/BE/en/product/mm/4876
https://www.sigmaaldrich.com/US/en/product/sigma/n4645
https://www.lobachemie.com/lab-chemical-msds/MSDS-4NITROPHENYL-PHOSPHATE-DISODIUM-SALT-CASNO-4264-83-05025-EN.aspx
https://www.gbiosciences.com/Bioassays/Enzyme-Substrates/4-Nitrophenyl-phosphate-disodium-salt-hexahydrate
https://www.lobachemie.com/LaboratoryChemicals-05025/4NITROPHENYL-PHOSPHATE-DISODIUM-SALT-CASNO-4264-83-9.aspx
https://www.gbiosciences.com/Bioassays/Enzyme-Substrates/4-Nitrophenyl-phosphate-disodium-salt-hexahydrate
http://www.ulab360.com/files/prod/manuals/201209/19/21386001.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/n4645
https://www.scientificlabs.co.uk/product/cell-culture-reagents-and-buffers/N4645-5G
https://www.lobachemie.com/LaboratoryChemicals-05025/4NITROPHENYL-PHOSPHATE-DISODIUM-SALT-CASNO-4264-83-9.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4681371.htm
https://www.sigmaaldrich.com/US/en/product/sigma/n4645
https://www.goldbio.com/products/4-nitrophenyl-phosphate-disodium-salt-hexahydrate
https://www.scientificlabs.co.uk/product/cell-culture-reagents-and-buffers/N4645-5G
https://www.sigmaaldrich.com/US/en/product/sigma/n4645
https://www.scientificlabs.co.uk/product/cell-culture-reagents-and-buffers/N4645-5G
https://www.sigmaaldrich.com/BE/en/product/mm/4876
https://www.carlroth.com/medias/SDB-4165-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4MTB8YXBwbGljYXRpb24vcGRmfGFESmhMMmc0TUM4NU1qQTJOamt3TmpFeE1qTXdMMU5FUWw4ME1UWTFYMFJGWDBWT0xuQmtaZ3w4NzYzNmEyNDhmZDc3ODNmZDBmYWNkYTM3ZTBiM2RkMGQ1YTFhNTkyODk3NWY1NWMyYjdkZjA2NDNkZjJlMWZj
https://www.sigmaaldrich.com/BE/en/product/mm/4876
https://www.merckmillipore.com/HK/en/product/p-Nitrophenyl-Phosphate-Disodium-Salt-Hexahydrate-CAS-4264-83-9-Calbiochem,EMD_BIO-4876
https://www.benchchem.com/product/b351711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b351711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microplate reader

Buffer Preparation:

1 M Diethanolamine Buffer (pH 9.8) with 0.5 mM MgCl₂:

To 800 mL of deionized water, add 97 mL of diethanolamine and 100 mg of MgCl₂.[5][11]

Adjust the pH to 9.8 using 10 M HCl.[11]

Bring the final volume to 1 L with deionized water.[11]

0.1 M Glycine Buffer (pH 10.4) with 1 mM MgCl₂ and 1 mM ZnCl₂:

To approximately 980 mL of deionized water, add 7.51 g of glycine, 203 mg of MgCl₂, and

136 mg of ZnCl₂.[5][11]

Mix until dissolved.[11]

Adjust the pH to 10.4 with 19 M NaOH.[5][11]

Bring the final volume to 1 L with deionized water.[5][11]

Substrate Solution Preparation:

Allow the 4-Nitrophenyl Phosphate disodium salt hexahydrate powder to warm to room

temperature before opening.[5][15]

Freshly prepare the substrate solution before use as it is unstable in solution.[10][14]

Dissolve the pNPP powder in the chosen buffer (Diethanolamine or Glycine) to a typical

concentration of 1 mg/mL.[5][11] For example, dissolve 10 mg of pNPP in 10 mL of buffer.

[15]

Assay Procedure:

Add 100-200 µL of the prepared pNPP substrate solution to each well of the microplate.[5]

[15]
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Incubate the plate at room temperature for approximately 30 minutes, or until sufficient

yellow color develops.[5][15] The incubation should be carried out in the dark.[5]

The reaction can be monitored kinetically with an ELISA reader at 405 nm.[15]

Alternatively, the reaction can be stopped by adding 50 µL of 2 N or 3 N NaOH to each well.

[1][4][15]

Measure the absorbance of the yellow p-nitrophenolate ion product at 405 nm using a

microplate reader.[4][15]

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in an ELISA protocol utilizing 4-Nitrophenyl
Phosphate disodium salt hexahydrate as a substrate for alkaline phosphatase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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